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Compound of Interest

Compound Name: Potassium benzilate

Cat. No.: B13768654

Potassium Benzilate: A Comprehensive
Technical Guide

CAS Number: 5928-68-7 Molecular Formula: C14H11KO3

This technical guide provides an in-depth overview of potassium benzilate, a key organic salt.
Tailored for researchers, scientists, and professionals in drug development, this document
details its chemical and physical properties, outlines a comprehensive experimental protocol for
its synthesis, and explores its applications as a crucial chemical intermediate.

Core Chemical and Physical Data

Potassium benzilate, the potassium salt of benzilic acid, is a stable crystalline solid. The
following table summarizes its key quantitative properties, providing a valuable resource for
laboratory and developmental applications.
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Property Value Source(s)
Molecular Weight 266.33 g/mol [1112113114]
Boiling Point 409°C at 760 mmHg [21[3]1[41[5]
Flash Point 215.3°C [21[31[41[5]
Density 1.67 g/cm3 [2][5]
Vapor Pressure 2.01E-07 mmHg at 25°C [2][4]1[5]
LogP 0.67240 [5]
Crystal System Monoclinic [1][6]
Space Group P121/c1 [1]
Unit Cell Dimensions a=14.1283 4, b=9.0230 A, c [1]
=10.3639 A

o =90.00° B =111.4740°vy =

1
90.00° 1]

Synthesis of Potassium Benzilate via Benzilic Acid
Rearrangement

The primary method for synthesizing potassium benzilate is through the benzilic acid
rearrangement of benzil in the presence of a strong base, typically potassium hydroxide.[7]
This classic organic reaction, first reported by Justus von Liebig in 1838, involves the 1,2-
rearrangement of a 1,2-diketone to form an a-hydroxy carboxylic acid salt.[7]

Experimental Protocol

This protocol provides a detailed methodology for the synthesis of potassium benzilate from
benzil.

Materials:

e Benazil (1,2-diphenylethane-1,2-dione)
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e Potassium Hydroxide (KOH)

« Ethanol (95%)

o Water (distilled)

 Sulfuric Acid (H2S0a4), 2M solution (for conversion to benzilic acid for verification)
* Ice bath

¢ Reflux apparatus

e Buchner funnel and filter paper

o Beakers and Erlenmeyer flasks

Procedure:

e In a round-bottom flask, prepare a solution of potassium hydroxide in a mixture of water and
ethanol. For example, dissolve a specific molar equivalent of KOH in a minimal amount of
water and then add ethanol.[8]

e Add benzil to the potassium hydroxide solution. The typical molar ratio is 1 to 2 equivalents
of the base to the diketone.[9]

e The mixture will initially be a yellowish solution.[10] Heat the reaction mixture to reflux. As the
reaction proceeds, the solution's color may change to a deep bluish-black or violet/blue,
eventually becoming dark orange after approximately 20 minutes of heating.[8][10]

 After the reflux period (e.g., 20-30 minutes), cool the reaction mixture to room temperature.

e To induce crystallization of the potassium benzilate, cool the flask in an ice bath. Scratching
the inside of the flask with a glass rod may be necessary to initiate precipitation.[10]

o Collect the resulting yellowish crystals of potassium benzilate by vacuum filtration using a
Buchner funnel.[10]

e Wash the crystals with a small amount of cold ethanol to remove any unreacted benzil.[10]
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e The product can be further purified by recrystallization from water.[8]

 To verify the product, a small sample can be converted to benzilic acid. Dissolve the
potassium benzilate in water and acidify with a 2M solution of sulfuric acid. Benzilic acid
will precipitate as a white solid.[10] The melting point of the dried benzilic acid can be
measured (literature value: 150-152 °C) to confirm the identity of the product.[10]

Expected Yield: Yields for this reaction typically range from 32% to 64%.[10]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of potassium benzilate.

Click to download full resolution via product page

Synthesis of Potassium Benzilate Workflow

Applications in Drug Development

Potassium benzilate serves as a crucial precursor in the synthesis of various
pharmaceuticals, particularly those containing a benzilic acid moiety. Benzilic acid and its
esters are known to be antagonists of muscarinic acetylcholine receptors.[11] Consequently,
potassium benzilate is a key starting material for the production of several glycollate
pharmaceuticals. These include:

 Clidinium: An anticholinergic agent used to treat gastrointestinal disorders.

 Dilantin (Phenytoin): While the synthesis mentioned in one source was a lab exercise
starting from benzil, it highlights the relevance of this chemical family in anticonvulsant drug
synthesis.[11]

e Flutropium: A bronchodilator.

» Mepenzolate: An antimuscarinic agent.
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The reactivity of the carboxylate and hydroxyl groups in the benzilate structure allows for
further chemical modifications, making it a versatile building block in the development of new
chemical entities.

Conclusion

Potassium benzilate is a well-characterized organic salt with significant applications in
synthetic organic chemistry. Its straightforward synthesis via the benzilic acid rearrangement,
coupled with its utility as a precursor to pharmaceutically active compounds, makes it a
compound of considerable interest to the research and drug development communities. This
guide provides the essential data and methodologies to facilitate its synthesis and application
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. ["Potassium benzilate” CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13768654#potassium-benzilate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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